rac Styrene Oxide

• CAS No.: 96-09-3
• Product Name: rac Styrene Oxide
• Molecular Formula: C8H8O; C6H5CHCH2O; C8H8O
• Molecular Weight: 120.15 g/mol
• IUPAC Name: 2-phenyloxirane
• Standard InChI: InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2
• Standard InChIKey: AWMVMTVKBNGEAK-UHFFFAOYSA-N
• SMILES: C1C(O1)C2=CC=CC=C2
• Canonical SMILES: C1C(O1)C2=CC=CC=C2
• Boiling Point: 381 °F at 760 mm Hg (NTP, 1992); 194.1 °C; 194 °C; 381°F
• Colorform: Colorless to pale straw-colored liquid
• Density: 1.0523 at 61 °F (NTP, 1992); 1.0490 g/ cu cm at 25 °C; Relative density (water = 1): 1.05; 1.0523
• Flash Point: 175 °F (NTP, 1992); 165 °F (74 °C) (Open cup); 76 °C c.c.; 175°F
• Melting Point: -35 °F (NTP, 1992); -35.6 °C; -36.7 °C; -35°F
• Physical Description: Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992); COLOURLESS-TO-PALE-YELLOW LIQUID.; Clear colorless straw-colored liquid with a sweet pleasant odor.
• Description: Styrene oxide is a clear colorless straw-colored liquid with a sweet pleasant odor. (NTP, 1992); Styrene oxide is an epoxide that is oxirane in which one of the hydrogens has been replaced by a phenyl group. It has a role as a human xenobiotic metabolite. It derives from a hydride of a styrene.; Styrene oxide, also known as phenyloxirane or epoxystyrene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Styrene oxide can be converted into styrene.
• Solubility: less than 1 mg/mL at 67.1° F (NTP, 1992); 0.02 M; Completely soluble in acetone, benzene, carbon tetrachloride, ethyl ether, heptane, methanol; 0.3% wt in water; Solubility in water, g/100ml at 25 °C: 0.3 (poor)
• Synonyms: 2-Phenyloxirane; (Epoxyethyl)benzene; 1,2-Epoxy-1-phenylethane; Phenyloxirane; (Epoxyethyl)benzene; (±)-Phenylethylene Oxide; (±)-Phenyloxirane; (±)-Styrene Oxide; 1,2-Epoxyethylbenzene; 1-Phenyl-1,2-epoxyethane; 2-Phenyloxirane; Epoxystyrene; NSC 6
• Vapor Density: 4.14 (NTP, 1992) (Relative to Air); 4.30 (Air = 1); Relative vapor density (air = 1): 4.30; 4.14
• Vapor Pressure: 0.3 mm Hg at 68 °F (NTP, 1992); 0.30 mmHg; 0.3 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 40; 0.3 mmHg
• PubChem Compound: 7276
• Last Modified: Nov 12 2021